Methyl 4-bromo-2-cyano-5-fluorobenzoate
Overview
Description
“Methyl 4-bromo-2-cyano-5-fluorobenzoate” is a chemical compound with the molecular formula C9H5BrFNO2 . It is a solid substance and has a molecular weight of 258.04 .
Molecular Structure Analysis
The molecular structure of “Methyl 4-bromo-2-cyano-5-fluorobenzoate” consists of a benzene ring substituted with a bromo group, a cyano group, a fluoro group, and a methyl ester group . The exact positions of these substituents on the benzene ring can vary, leading to different isomers of the compound.Physical And Chemical Properties Analysis
“Methyl 4-bromo-2-cyano-5-fluorobenzoate” is a solid at room temperature . It has a molecular weight of 258.04 . The compound’s density is predicted to be approximately 1.67 g/cm3 .Scientific Research Applications
Synthesis of Fluorinated Compounds
Methyl 4-bromo-2-cyano-5-fluorobenzoate may serve as a precursor or intermediate in the synthesis of fluorinated compounds, which are crucial in medicinal chemistry. Fluorinated compounds, such as 2-Fluoro-4-bromobiphenyl, have applications in the manufacture of pharmaceuticals like flurbiprofen, a non-steroidal anti-inflammatory and analgesic material. The synthesis of these compounds often involves cross-coupling reactions and can be optimized for large-scale production, considering factors like cost and environmental impact (Qiu et al., 2009).
Environmental and Health Impact Studies
Research on related compounds, such as parabens (which share functional groups with methyl 4-bromo-2-cyano-5-fluorobenzoate), has been conducted to understand their environmental fate, toxicity, and impact on human health. Parabens, used as preservatives in various consumer products, have been examined for their persistence in the environment and potential as endocrine disruptors. Studies suggest the need for further investigation into the toxicity and environmental behavior of these compounds (Haman et al., 2015).
Development of Chemosensors
Fluorinated compounds derived from methyl 4-bromo-2-cyano-5-fluorobenzoate could be used in the development of chemosensors. Chemosensors are molecules that can detect the presence of specific ions or molecules, with applications ranging from environmental monitoring to medical diagnostics. The unique properties of fluorinated compounds, such as enhanced stability and specificity, make them valuable in the design of sensitive and selective sensing devices (Roy, 2021).
Safety and Hazards
properties
IUPAC Name |
methyl 4-bromo-2-cyano-5-fluorobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrFNO2/c1-14-9(13)6-3-8(11)7(10)2-5(6)4-12/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FBTOTUFWYUTSOV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1C#N)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-bromo-2-cyano-5-fluorobenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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